Optimization of double-vortex-assisted matrix solid-phase dispersion for the rapid determination of paraben preservative residues in leafy vegetables†

RSC Advances Pub Date: 2020-09-25 DOI: 10.1039/D0RA05658H

Abstract

The extensive use of preservatives during the growth, transport and storage of vegetables has been a concern because of their known or suspected toxicity that jeopardizes human health. This paper reports the development of a technique that rapidly determines the presence of five paraben preservative residues in leafy vegetables using double-vortex-assisted matrix solid-phase dispersion (DVA-MSPD) and UHPLC-electrospray ionization(−)-quadrupole time-of-flight mass spectrometry detection. We simplified the original MSPD technique by eliminating the use of mortar/pestle and SPE-column procedures. The DVA-MSPD factors were screened by a multilevel categorical design, and then optimized by Box–Behnken Design plus response surface methodology. The limits of quantification were 1.2–1.8 ng g−1 (dry weight). The satisfactory average recoveries were 85–104% with RSDs less than 10%. The developed method was successfully employed for the rapid determination of selected paraben residues at trace-level in leafy vegetable samples.

Graphical abstract: Optimization of double-vortex-assisted matrix solid-phase dispersion for the rapid determination of paraben preservative residues in leafy vegetables
Optimization of double-vortex-assisted matrix solid-phase dispersion for the rapid determination of paraben preservative residues in leafy vegetables†
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